Cas no 2171879-20-0 (5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde)

• Product Name: 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde
• CAS No: 2171879-20-0
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 6266619
• PubChem ID: 165865988
• Update Time: 2025-10-29

5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde
• EN300-1477418
• 2171879-20-0

• Inchi： 1S/C11H15NOS/c1-8-3-2-4-10(12-8)11-6-5-9(7-13)14-11/h5-8,10,12H,2-4H2,1H3
• InChI Key： NHWQAIATJHIIRU-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1CCCC(C)N1

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.3Ų

Additional information on 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde

Introduction to 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde (CAS No. 2171879-20-0)

5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile applications. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2171879-20-0, has garnered attention due to its role as a key intermediate in the synthesis of various biologically active molecules. The presence of both thiophene and piperidine moieties in its structure imparts unique chemical properties that make it a valuable building block for drug discovery and development.

The molecular framework of 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde consists of a thiophene ring substituted at the 2-position with a carbaldehyde group, further linked to a 6-methylpiperidine moiety. This configuration not only enhances the compound's reactivity but also its potential for forming stable complexes with biological targets. The carbaldehyde functionality, in particular, serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the therapeutic potential of thiophene-piperidine hybrids. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological pathways. For instance, derivatives of 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde have been investigated for their antimicrobial and anti-inflammatory properties. The structural features of this compound contribute to its binding affinity with specific enzymes and receptors, making it a valuable candidate for drug design.

The synthesis of 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic utility but also demonstrate the advancements in organic chemistry that facilitate the production of complex pharmaceutical intermediates.

One of the most compelling aspects of 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde is its potential in medicinal chemistry. The thiophene ring is a well-known pharmacophore found in numerous FDA-approved drugs, while the piperidine moiety enhances solubility and metabolic stability. This combination makes it an attractive scaffold for developing new therapeutics. Recent studies have demonstrated that thiophene-piperidine derivatives exhibit potent activity against various diseases, including cancer and neurodegenerative disorders. The carbaldehyde group further expands its utility by allowing for selective modifications that can fine-tune biological activity.

The pharmacological profile of 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound interacts with targets such as kinases and transcription factors, which are crucial for regulating cellular processes. Its ability to modulate these pathways makes it a promising candidate for developing novel treatments for chronic diseases. Additionally, the compound's favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, further support its potential as a lead compound for drug development.

The role of computational chemistry in optimizing the design of 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify optimal conformations for drug-receptor interactions. These computational approaches complement traditional experimental methods by providing insights into the structural basis of biological activity. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and develop more effective therapeutic agents.

In conclusion, 5-(6-methylpiperidin-2-yl)thiophene-2-carbaldehyde (CAS No. 2171879-20-0) is a versatile and significant compound in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable intermediate for drug discovery and development. The ongoing research into thiophene-piperidine hybrids continues to uncover new therapeutic possibilities, highlighting the importance of this class of compounds in modern medicine.